4-acetyl-N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide

Specification

• CAS No.: 894021-66-0
• Molecular Formula: C19H26N4O4
• Molecular Weight: 374.441
• IUPAC Name: 4-acetyl-N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• Standard InChI: InChI=1S/C19H26N4O4/c1-3-27-17-6-4-16(5-7-17)23-13-15(12-18(23)25)20-19(26)22-10-8-21(9-11-22)14(2)24/h4-7,15H,3,8-13H2,1-2H3,(H,20,26)
• Standard InChI Key: BVVXPNHWCUAPHC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)N3CCN(CC3)C(=O)C

Introduction

4-acetyl-N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide is a complex organic compound that combines a piperazine ring with a pyrrolidinone moiety and an ethoxy-substituted phenyl group. This compound is notable for its potential applications in medicinal chemistry and pharmacology due to its ability to interact with various biological targets. It is classified under the CAS Number 894021-66-0 and has a molecular weight of 374.4 g/mol.

Synthesis and Chemical Reactions

The synthesis of 4-acetyl-N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide typically involves multi-step organic reactions. These reactions are performed under controlled conditions, such as specific temperatures and in the presence of catalysts, to optimize yield and purity. Common reagents used include oxidizing agents and reducing agents to facilitate various chemical transformations.

Biological Activities and Potential Applications

Preliminary studies suggest that compounds with similar structures may exhibit significant biological activities, including potential antitumor and anti-inflammatory properties. The mechanism of action likely involves interaction with specific molecular targets such as enzymes or receptors, modulating various biological pathways.

Potential Biological Activity	Description
Antitumor Activity	Inhibition of pathways associated with tumor growth.
Anti-inflammatory Activity	Modulation of inflammatory responses.